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Compound of Interest

Compound Name:
4-Ethoxybenzylmagnesium

chloride

CAS No.: 126508-26-7

Cat. No.: B142792 Get Quote

Executive Summary
This technical guide serves as a comprehensive safety and operational manual for 4-
Ethoxybenzylmagnesium chloride, a highly reactive organometallic reagent used in organic

synthesis (Grignard reaction). Due to its pyrophoric potential and violent reactivity with protic

sources, this compound requires strict adherence to air-free (Schlenk) techniques. This

document integrates GHS-compliant safety data with field-proven experimental protocols to

ensure researcher safety and data integrity.

Section 1: Chemical Identification & Composition
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Parameter Specification

Product Name 4-Ethoxybenzylmagnesium chloride (Solution)

Synonyms
(4-Ethoxybenzyl)magnesium chloride; p-

Ethoxybenzylmagnesium chloride

General Formula C₉H₁₁ClMg

Molecular Weight ~194.94 g/mol (Solute only)

CAS Number

Not Listed (Analogous to 4-

Methoxybenzylmagnesium chloride: 38769-92-

5)

Precursor CAS 4-Ethoxybenzyl chloride (6653-80-1)

Common Solvents Tetrahydrofuran (THF) or Diethyl Ether (Et₂O)

Concentration Typically 0.25 M – 1.0 M

Section 2: Hazard Assessment (GHS Classification)
Signal Word:DANGER

Core Hazards
This reagent is a Class 4.3 Water-Reactive Substance and a Flammable Liquid.
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Hazard Class Category H-Code Hazard Statement

Water-Reactive Cat. 1 H260

In contact with water

releases flammable

gases which may

ignite spontaneously.

Flammable Liquid Cat.[1] 2 H225

Highly flammable

liquid and vapor

(Solvent-dependent).

Skin Corrosion Cat.[2] 1B H314

Causes severe skin

burns and eye

damage.[3]

STOT - SE Cat. 3 H335/336

May cause respiratory

irritation; May cause

drowsiness (Solvent).

The "Induction Period" Risk
Mechanism: When preparing this reagent in situ, the reaction between Magnesium (Mg) and

the halide (4-Ethoxybenzyl chloride) often displays an induction period where no reaction

occurs, followed by a sudden, violent exotherm ("runaway").

Control: Never add the entire halide volume at once. Add 5-10% to initiate (look for

turbidity/heat), then proceed with dropwise addition.

Section 3: Safe Handling Protocols (Schlenk
Technique)
Core Directive:Oxygen and moisture are the primary failure modes. All transfers must occur

under a positive pressure of inert gas (Nitrogen or Argon).

Experimental Workflow: Cannula Transfer
The following diagram illustrates the closed-loop transfer method required to move the reagent

from a storage vessel to a reaction flask without atmospheric exposure.
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Critical Safety Check

Storage Bottle
(Septum Sealed)

Insert Gas Inlet
(Pressurize Source)

 Step 1 Inert Gas Line
(N2/Ar + Bubbler)

 Positive Pressure Insert Cannula
(Double-Tipped Needle)

 Step 2 Reaction Flask
(Dry, N2 Purged)

 Liquid Flow Vent Needle
(To Bubbler)

 Pressure Relief 

Ensure Pressure Differential:
Source > Receiver

Click to download full resolution via product page

Figure 1: Positive pressure cannula transfer workflow to prevent pyrophoric ignition.

Step-by-Step Protocol
Glassware Prep: Flame-dry all glassware under vacuum; backfill with Argon (3 cycles).

Pressure Check: Ensure the Schlenk line bubbler is active.

Septum Integrity: Inspect septa on the Sure/Seal™ bottle. If pierced multiple times, replace

under counter-flow of gas.

Transfer:

Insert a gas inlet needle into the source bottle to pressurize it.

Insert the cannula (double-ended needle) into the source liquid.

Insert the other end into the receiving flask.

Mechanism:[4][5] The pressure differential drives the liquid. Do not aspire with a syringe

for volumes >10mL to avoid plunger failure.

Section 4: Emergency Response Framework
Fire Class:Class D (Combustible Metal) & Class B (Flammable Liquid).
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Firefighting Logic
DO NOT USE WATER. Water reacts with the Grignard reagent to produce Hydrogen gas (

) and heat, causing an explosion.

DO NOT USE CO₂. Burning Magnesium can react with Carbon Dioxide.

Primary Agent: Dry Sand, Met-L-X, or Class D extinguisher.

Spill Control (Quenching)
If a spill occurs, the reagent must be chemically neutralized ("quenched") before disposal.

Quenching Reaction:

Protocol:

Isolate: Evacuate the immediate area.

Dilute: If safe, cover the spill with dry sand to absorb the liquid and minimize surface area.

Neutralize:

Transfer the sand/reagent mixture to a beaker in a fume hood.

Add Isopropanol (IPA) slowly. IPA reacts slower than water.

Once bubbling ceases, add Methanol.

Finally, add Water dropwise.
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Spill Detected

Is it on Fire?

Use Dry Sand / Class D
NO WATER / NO CO2

Yes

Cover with Dry Sand
or Vermiculite

No

Transfer to Fume Hood

Add Isopropanol (Slowly)

Add Water (Dropwise)

Adjust pH -> Chemical Waste

Click to download full resolution via product page

Figure 2: Decision logic for Grignard reagent spill response.

Section 5: Storage & Stability
Temperature: Store at 2°C – 8°C (Refrigerated).

Atmosphere: Strictly under Nitrogen or Argon.
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Shelf Life: Grignard reagents can degrade over time, forming precipitates (Mg salts). Titrate

before use if stored >3 months.

Incompatibility:

Protic Solvents: Water, Alcohols, Amines.

Oxidizers: Oxygen, Peroxides.

Electrophiles: CO₂, Acetone, Ethyl Acetate (unless intended for reaction).

Section 6: Exposure Controls & PPE
PPE Category Requirement Rationale

Gloves
Laminate Film (Silver Shield)

or Supported Nitrile

Standard Nitrile degrades

rapidly in THF. Double gloving

recommended.

Eye Protection
Chemical Goggles + Face

Shield

Risk of violent

splashing/explosion. Safety

glasses are insufficient.

Body
Flame-Resistant (Nomex) Lab

Coat

Standard cotton/poly coats can

wick flammable solvents.

Respiratory
Fume Hood (Face Velocity

>100 fpm)

Inhalation of THF vapors

causes CNS depression.

Section 7: Transport Information (DOT/IATA)
Proper Shipping Name: Organometallic substance, liquid, water-reactive, flammable.[6]

UN Number:UN 3399 (Preferred) or UN 2924

Hazard Class:4.3 (Water Reactive)

Subsidiary Risk:3 (Flammable Liquid)[1][7]

Packing Group:I (High Danger)[7]
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Labeling: "Dangerous When Wet" + "Flammable Liquid"

References
PubChem.4-Ethoxybenzyl chloride (Precursor Data). National Library of Medicine. Available

at: [Link]

American Chemical Society (ACS).Grignard Reaction Safety Guidelines. ACS Center for Lab

Safety. Available at: [Link]

Occupational Safety and Health Administration (OSHA).Hazard Communication Standard:

Safety Data Sheets. Available at: [Link]

Chemistry LibreTexts.Handling Air-Sensitive Reagents. Available at: [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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